Cas no 893738-82-4 (1-3-(2-fluorophenyl)phenylethan-1-one)

1-(3-(2-Fluorophenyl)phenyl)ethan-1-one is a fluorinated aromatic ketone with potential applications in pharmaceutical intermediates and organic synthesis. Its structure, featuring a 2-fluorophenyl substituent on the phenyl ring, enhances electronic properties and reactivity, making it valuable for constructing complex molecules. The fluorine atom introduces steric and electronic effects that can influence binding affinity or metabolic stability in drug development. This compound is typically characterized by high purity and stability under standard conditions, ensuring reliable performance in synthetic workflows. Its versatility as a building block makes it suitable for cross-coupling reactions, carbonyl chemistry, and other transformations requiring precise functionalization.
1-3-(2-fluorophenyl)phenylethan-1-one structure
893738-82-4 structure
Product Name:1-3-(2-fluorophenyl)phenylethan-1-one
CAS No:893738-82-4
MF:C14H11FO
MW:214.234947443008
MDL:MFCD06802438
CID:3056742
PubChem ID:20100024
Update Time:2025-06-07

1-3-(2-fluorophenyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2'-Fluoro-[1,1'-biphenyl]-3-yl)ethanone
    • 893738-82-4
    • 1-(2'-Fluoro[1,1'-biphenyl]-3-yl)ethanone
    • AKOS004118740
    • NS-02446
    • 1-[3-(2-fluorophenyl)phenyl]ethanone
    • 1-[3-(2-fluorophenyl)phenyl]ethan-1-one
    • 1-{2'-fluoro-[1,1'-biphenyl]-3-yl}ethan-1-one
    • MFCD06802438
    • 1-3-(2-fluorophenyl)phenylethan-1-one
    • MDL: MFCD06802438
    • Inchi: 1S/C14H11FO/c1-10(16)11-5-4-6-12(9-11)13-7-2-3-8-14(13)15/h2-9H,1H3
    • InChI Key: AKJVJRUEPYZQIZ-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1C1C=CC=C(C(C)=O)C=1

Computed Properties

  • Exact Mass: 214.079393132g/mol
  • Monoisotopic Mass: 214.079393132g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 17.1Ų

1-3-(2-fluorophenyl)phenylethan-1-one Pricemore >>

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